Cas no 898755-38-9 ( )

  structure
  structure
Product Name: 
CAS No:898755-38-9
MF:C17H14F3NO
MW:305.29437494278
CID:868825
PubChem ID:24725337
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • [2-(azetidin-1-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone
    • 2'-AZETIDINOMETHYL-3,4,5-TRIFLUOROBENZOPHENONE
    • 2'-AZETIDIN-1-YLMETHYL-3,4,5-TRIFLUOROBENZOPHENONE
    • 1-{[2-(3,4,5-TRIFLUOROBENZOYL)PHENYL]METHYL}AZETIDINE
    • (2-(Azetidin-1-ylmethyl)phenyl)(3,4,5-trifluorophenyl)methanone
    • AKOS016020625
    • DTXSID80643732
    • SB51623
    • 898755-38-9
    • {2-[(Azetidin-1-yl)methyl]phenyl}(3,4,5-trifluorophenyl)methanone
    •  
    • MDL: MFCD03842620
    • Inchi: 1S/C17H14F3NO/c18-14-8-12(9-15(19)16(14)20)17(22)13-5-2-1-4-11(13)10-21-6-3-7-21/h1-2,4-5,8-9H,3,6-7,10H2
    • InChI Key: OAISJLJOSNBTJW-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)C(C1=CC=CC=C1CN1CCC1)=O)F)F

Computed Properties

  • Exact Mass: 305.10300
  • Monoisotopic Mass: 305.10274856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 3.47850

  Pricemore >>

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Chemenu
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